Cas no 133674-35-8 (Methyl 3-isopropylisoxazole-5-carboxylate)
133674-35-8 structure
Product Name:Methyl 3-isopropylisoxazole-5-carboxylate
CAS No:133674-35-8
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD18832506
CID:899720
Update Time:2026-04-29
Methyl 3-isopropylisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid,3-(1-methylethyl)-,methylester(9CI)
- Methyl 3-isopropylisoxazole-5-carboxylate
-
- MDL: MFCD18832506
- Inchi: InChI=1S/C8H11NO3/c1-5(2)6-4-7(12-9-6)8(10)11-3/h4-5H,1-3H3
- InChI Key: MZQZIIYKXQXEPE-UHFFFAOYSA-N
- SMILES: CC(C)C1=NOC(=C1)C(=O)OC
Computed Properties
- Exact Mass: 169.07393
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 52.33
Methyl 3-isopropylisoxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM319372-5g |
Methyl 3-Isopropylisoxazole-5-carboxylate |
133674-35-8 | 95% | 5g |
$711 | 2021-08-18 | |
| TRC | M239160-250mg |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M239160-500mg |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M239160-1000mg |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 1g |
$ 720.00 | 2022-06-04 | ||
| Ambeed | A900443-1g |
Methyl 3-Isopropylisoxazole-5-carboxylate |
133674-35-8 | 95+% | 1g |
$267.0 | 2024-04-24 | |
| Chemenu | CM319372-1g |
Methyl 3-Isopropylisoxazole-5-carboxylate |
133674-35-8 | 95% | 1g |
$296 | 2024-08-02 | |
| abcr | AB412840-500 mg |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB412840-1 g |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 1g |
€322.50 | 2023-06-16 | ||
| abcr | AB412840-5 g |
Methyl 3-isopropylisoxazole-5-carboxylate |
133674-35-8 | 5g |
€907.00 | 2023-06-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1786021-1g |
Methyl 3-Isopropylisoxazole-5-carboxylate |
133674-35-8 | 98% | 1g |
¥2242.00 | 2024-08-09 |
Methyl 3-isopropylisoxazole-5-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:133674-35-8)Methyl 3-isopropylisoxazole-5-carboxylate
Order Number:A1128424
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:22
Price ($):240.0
Email:sales@amadischem.com
Methyl 3-isopropylisoxazole-5-carboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
133674-35-8 (Methyl 3-isopropylisoxazole-5-carboxylate) Related Products
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- 359689-20-6(methyl 3-acetyl-1,2-oxazole-5-carboxylate)
- 90087-37-9(Ethyl 3-ethylisoxazole-5-carboxylate)
- 133674-40-5(3-tert-butyl-1,2-oxazole-5-carboxylic acid)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:133674-35-8)Methyl 3-isopropylisoxazole-5-carboxylate
Purity:99%
Quantity:1g
Price ($):240.0